Cas no 6994-20-3 (Hexanoic acid,3-phenyl-2-propen-1-yl ester)

• Product Name: Hexanoic acid,3-phenyl-2-propen-1-yl ester
• CAS No: 6994-20-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 507972
• PubChem ID: 5356261
• Update Time: 2025-04-19

Hexanoic acid,3-phenyl-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-phenyl-2-propen-1-yl ester
• CINNAMYL CAPROATE
• cinnamyl hexanoate
• Hexanoic acid,3-phenyl-2-propenyl ester
• Q63392106
• (2E)-3-Phenyl-2-propenyl hexanoate #
• Cinnamyl n-hexanoate
• NSC-53971
• Hexanoic acid, 3-phenyl-2-propenyl ester
• 6994-20-3
• BHXVENZBMFLCKE-DHZHZOJOSA-N
• [(E)-3-phenylprop-2-enyl] hexanoate
• NSC53971

• Inchi： 1S/C15H20O2/c1-2-3-5-12-15(16)17-13-8-11-14-9-6-4-7-10-14/h4,6-11H,2-3,5,12-13H2,1H3/b11-8+
• InChI Key： BHXVENZBMFLCKE-DHZHZOJOSA-N
• SMILES： O(C/C=C/C1C=CC=CC=1)C(CCCCC)=O

Computed Properties

• Exact Mass: 232.14600
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.82330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes